A novel terpyridine/benzofurazan hybrid fluorophore: metal sensing behavior and application†

Dalton Transactions Pub Date: 2010-11-18 DOI: 10.1039/C0DT01053G

Abstract

Terpyridine/benzofurazan conjugation results in a new hybrid fluorophore of the colorimetric sensing ability for Fe2+ and fluorimetric sensing ability for XII group cations. The improved emission properties and cell imaging ability imply it is a suitable platform to construct a fluorescent sensor for metal imaging in biological systems.

Graphical abstract: A novel terpyridine/benzofurazan hybrid fluorophore: metal sensing behavior and application
A novel terpyridine/benzofurazan hybrid fluorophore: metal sensing behavior and application†
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